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Compound of Interest

Compound Name:
4-Bromo-3-

(trifluoromethoxy)benzaldehyde

Cat. No.: B172936 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
These application notes provide a detailed protocol for the synthesis of 4-Bromo-3-
(trifluoromethoxy)benzaldehyde, a valuable building block in medicinal chemistry and

materials science. The described method is a straightforward oxidation of the corresponding

benzyl alcohol, offering a reliable route to this important intermediate. This document includes a

comprehensive experimental protocol, a summary of key data, and a visual representation of

the synthetic workflow.

Introduction
4-Bromo-3-(trifluoromethoxy)benzaldehyde (CAS No. 1221716-04-6) is a key synthetic

intermediate used in the development of novel pharmaceuticals and advanced materials.[1] Its

unique substitution pattern, featuring a bromine atom and a trifluoromethoxy group, allows for

diverse chemical modifications, making it a versatile scaffold in drug discovery and organic

synthesis. The protocol outlined below describes a common and effective method for its

preparation via the oxidation of 4-Bromo-3-(trifluoromethoxy)benzyl alcohol.
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A summary of the key quantitative data for the synthesis of 4-Bromo-3-
(trifluoromethoxy)benzaldehyde is presented in Table 1.

Parameter Value Reference

Starting Material

4-Bromo-3-

(trifluoromethoxy)benzyl

alcohol

Commercially Available

Product

4-Bromo-3-

(trifluoromethoxy)benzaldehyd

e

-

Molecular Formula C₈H₄BrF₃O₂ [2]

Molecular Weight 269.02 g/mol [2]

CAS Number 1221716-04-6 [2]

Purity (Typical) ≥98% [2]

Storage Conditions Sealed in dry, 2-8°C [2]

Experimental Protocol
This protocol is adapted from established procedures for the oxidation of similar substituted

benzyl alcohols.[3]

Objective: To synthesize 4-Bromo-3-(trifluoromethoxy)benzaldehyde by oxidizing 4-Bromo-

3-(trifluoromethoxy)benzyl alcohol.

Materials:

4-Bromo-3-(trifluoromethoxy)benzyl alcohol

Manganese dioxide (activated)

Dichloromethane (DCM), anhydrous

Celite®
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Anhydrous magnesium sulfate or sodium sulfate

Round-bottom flask

Magnetic stirrer and stir bar

Buchner funnel and filter paper

Rotary evaporator

Procedure:

Reaction Setup: In a clean, dry round-bottom flask, dissolve 1.0 equivalent of 4-Bromo-3-

(trifluoromethoxy)benzyl alcohol in anhydrous dichloromethane (approximately 8-10 mL per

gram of alcohol).

Addition of Oxidant: To the stirred solution, add 5.0 to 6.0 equivalents of activated

manganese dioxide in one portion at room temperature.

Reaction Monitoring: Stir the reaction mixture vigorously at room temperature. The progress

of the reaction can be monitored by Thin Layer Chromatography (TLC) or Gas

Chromatography-Mass Spectrometry (GC-MS), checking for the disappearance of the

starting alcohol. The reaction is typically complete within 12-24 hours.

Work-up: Upon completion, filter the reaction mixture through a pad of Celite® to remove the

manganese dioxide solids. Wash the filter cake with additional dichloromethane to ensure

complete recovery of the product.

Purification: Combine the filtrate and washes. Dry the organic layer over anhydrous

magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced

pressure using a rotary evaporator.

Product Characterization: The resulting crude product can be further purified by column

chromatography on silica gel if necessary. The final product should be characterized by ¹H

NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Safety Precautions:
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Handle all chemicals in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Dichloromethane is a volatile and potentially hazardous solvent. Avoid inhalation and skin

contact.

Manganese dioxide is a strong oxidizing agent. Avoid contact with combustible materials.

Visualization
The following diagram illustrates the synthetic workflow for the preparation of 4-Bromo-3-
(trifluoromethoxy)benzaldehyde.
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Caption: Synthetic workflow for 4-Bromo-3-(trifluoromethoxy)benzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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